N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C23H26F3N3O2/c1-28-8-7-17-13-16(5-6-20(17)28)21(29-9-11-31-12-10-29)15-27-22(30)18-3-2-4-19(14-18)23(24,25)26/h2-6,13-14,21H,7-12,15H2,1H3,(H,27,30)
• InChI Key: PMWTZBLLXZIETD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=CC(=CC=C3)C(F)(F)F)N4CCOCC4
• Molecular Formula: C23H26F3N3O2
• Molecular Weight: 433.5 g/mol

Description

N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-3-(trifluoromethyl)benzamide, also known as MI-773, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of cancer.

Scientific Research Applications

Supramolecular Structure Formation

Research on derivatives of triflamide, including compounds with morpholino groups, has shown that these molecules can form supramolecular structures through self-assembly. This is facilitated by intermolecular hydrogen bonding, with a dynamic rivalry between different types of hydrogen-bonded associates in various phase states (Chipanina et al., 2020) (Chipanina et al., 2020).

Antimicrobial Activity

N-Benzoyl-N'-dialkylthiourea derivatives, including those with morpholine components, and their Co(III) complexes have been synthesized and shown to possess antifungal activity against major pathogens causing plant diseases. This research provides insights into the potential application of such compounds in agricultural biotechnology (Weiqun et al., 2005) (Weiqun et al., 2005).

Antiproliferative Agents

Compounds containing morpholine moieties have been designed and synthesized for their antiproliferative activities. For example, m-(4-morpholinyl-1,3,5-triazin-2-yl)benzamides were evaluated in vitro against various cancer cell lines, revealing their potential as novel antiproliferative agents (Wang et al., 2015) (Wang et al., 2015).

Corrosion Inhibition

Benzimidazole derivatives, such as those incorporating morpholine groups, have been studied for their effectiveness as corrosion inhibitors. These compounds show significant inhibition efficiency, which could be beneficial in industrial applications, particularly in protecting metals in acidic environments (Yadav et al., 2016) (Yadav et al., 2016).

Novel Synthesis and Characterization

The synthesis and characterization of novel compounds with morpholine and benzamide groups, demonstrating a range of potential applications from materials science to biological activity, highlight the versatility and importance of these chemical structures in scientific research (Various Authors, 2005-2020) (Various Authors).